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Compound of Interest

Compound Name: 7-Nitro-1-tetralone

Cat. No.: B1293709 Get Quote

A Technical Guide to the Physical Properties of 7-
Nitro-1-tetralone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 7-Nitro-1-
tetralone, with a specific focus on its melting point and solubility. This document compiles

available data and outlines standardized experimental protocols for the determination of these

critical parameters, which are essential for its application in research and drug development.

Core Physical and Chemical Properties
7-Nitro-1-tetralone is a ketone derivative that presents as a pale-yellow to off-white solid or an

earthy yellow powder.[1][2] Its chemical structure and fundamental properties are summarized

below.
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Property Value Source

Molecular Formula C₁₀H₉NO₃ [1]

Molecular Weight 191.18 g/mol [3]

Appearance Pale-yellow to off-white solid [1]

Melting Point 104-106 °C [2][4]

CAS Number 40353-34-2 [3]

Solubility Profile
Specific quantitative solubility data for 7-Nitro-1-tetralone in a range of organic solvents is not

extensively documented in publicly available literature. However, a reported recrystallization

procedure from a 1:1 ethanol/water mixture indicates its solubility in this solvent system.[4]

Given its chemical structure, which includes a polar nitro group and a ketone, as well as a

nonpolar aromatic ring system, 7-Nitro-1-tetralone is expected to be soluble in a variety of

organic solvents. A systematic determination of its solubility is crucial for applications in

synthesis, purification, and formulation.

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of 7-Nitro-1-tetralone.

Determination of Melting Point
The melting point of a solid is a key indicator of its purity. The following protocol is a general

method for determining the melting point range of 7-Nitro-1-tetralone using a capillary melting

point apparatus.[5][6]

Materials:

7-Nitro-1-tetralone sample

Capillary tubes (sealed at one end)
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Melting point apparatus (e.g., DigiMelt or oil bath-based setup)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: If the 7-Nitro-1-tetralone sample consists of large crystals, gently grind

it to a fine powder using a clean, dry mortar and pestle.

Capillary Tube Loading: Introduce the powdered sample into the open end of a capillary

tube. Tap the sealed end of the tube gently on a hard surface to pack the sample into the

bottom. The packed sample should be approximately 1-2 mm in height.[6]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Approximate Melting Point Determination (Optional but Recommended): If the melting point

is unknown, perform a rapid heating run (e.g., 10-20 °C per minute ramp rate) to determine

an approximate melting range.[7]

Accurate Melting Point Determination: For a precise measurement, set the apparatus to heat

at a slower ramp rate (e.g., 1-2 °C per minute), starting from a temperature approximately

10-15 °C below the estimated melting point.[7]

Observation and Recording: Carefully observe the sample. Record the temperature at which

the first sign of melting is observed (the substance begins to shrink and form liquid) and the

temperature at which the entire sample has completely melted. This range is the melting

point of the sample.[8]

Repeat: For accuracy, it is advisable to repeat the determination with a fresh sample in a

new capillary tube.
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Sample Preparation

Measurement

Result

Grind Sample to Fine Powder

Load Sample into Capillary Tube (1-2mm height)

Place Capillary in Apparatus

Rapid Heating for Approximate Range (Optional)

Slow Heating (1-2°C/min) for Precise Measurement

Record Start and End of Melting

Melting Point Range Obtained
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Caption: Workflow for Melting Point Determination.

Determination of Solubility
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The following is a general gravimetric method to quantitatively determine the solubility of 7-
Nitro-1-tetralone in various solvents at a specific temperature.[9][10]

Materials:

7-Nitro-1-tetralone

Selected solvents (e.g., ethanol, methanol, acetone, ethyl acetate, etc.)

Glass vials with screw caps

Thermostatic shaker bath

Analytical balance

Syringe filters (e.g., 0.45 µm)

Pipettes and syringes

Procedure:

Sample Preparation: Add an excess amount of 7-Nitro-1-tetralone to a pre-weighed glass

vial. The presence of undissolved solid at the end of the experiment is crucial to ensure

saturation.[10]

Solvent Addition: Accurately add a known volume (e.g., 5.0 mL) of the chosen solvent to the

vial.

Equilibration: Tightly cap the vial and place it in a thermostatic shaker bath set to the desired

temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (e.g., 24-48

hours) with continuous agitation to ensure that saturation is reached.[10]

Phase Separation: After the equilibration period, stop the agitation and allow the undissolved

solid to settle while maintaining the temperature.[10]

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear

supernatant using a pipette. Immediately filter the solution through a syringe filter into a pre-

weighed, clean, and dry vial. This step is critical to remove any suspended solid particles.[10]
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Solvent Evaporation: Evaporate the solvent from the filtered solution under a stream of

nitrogen or in a vacuum oven until a constant weight of the dissolved solid is achieved.

Calculation: The solubility (S) can be calculated using the following formula: S (mg/mL) =

(Weight of vial with dried solid - Weight of empty vial) / Volume of the supernatant withdrawn

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Equilibration

Analysis

Add Excess Solid to Weighed Vial

Add Known Volume of Solvent
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Allow Solid to Settle
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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